Cas no 893273-03-5 (3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893273-03-5
• MF: C₂₅H₂₃N₅O₅S
• MW: 505.545624017715
• CID: 5448609
• PubChem ID: 18590316
• Update Time: 2025-05-26

3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• F3062-0301
• 3-(4-methylphenyl)sulfonyl-N-(3,4,5-trimethoxyphenyl)triazolo[1,5-a]quinazolin-5-amine
• STL193079
• 3-tosyl-N-(3,4,5-trimethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(4-METHYLBENZENESULFONYL)-N-(3,4,5-TRIMETHOXYPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-[(4-methylphenyl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 893273-03-5
• AKOS001907983
• 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C25H23N5O5S/c1-15-9-11-17(12-10-15)36(31,32)25-24-27-23(18-7-5-6-8-19(18)30(24)29-28-25)26-16-13-20(33-2)22(35-4)21(14-16)34-3/h5-14H,1-4H3,(H,26,27)
• InChI Key： SVCOQEWZMBGZBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=C(C(=C(C=1)OC)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 505.14199002g/mol
• Monoisotopic Mass: 505.14199002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Analysis of 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 893273-03-5)

The compound 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 893273-03-5) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, combining a triazoloquinazoline core with a trimethoxyphenyl substituent, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 3-(4-methylbenzenesulfonyl) moiety in this compound enhances its binding affinity to specific protein targets, while the N-(3,4,5-trimethoxyphenyl) group contributes to its metabolic stability. This dual functionality makes it a subject of intense study in oncology and inflammation research, where triazoloquinazoline derivatives are increasingly recognized for their efficacy.

From a synthetic perspective, the preparation of CAS No. 893273-03-5 involves multi-step organic transformations, including sulfonylation and cyclization reactions. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in drug development. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and structural integrity, ensuring reproducibility in research settings.

The rise of AI-driven drug discovery has further amplified interest in compounds like 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine. Computational models predict its interactions with biological targets, accelerating the identification of potential applications. Frequently searched terms such as "quinazoline-based therapeutics" and "sulfonamide kinase inhibitors" reflect the growing curiosity among scientists and clinicians alike.

Beyond its pharmacological potential, this compound exemplifies the convergence of structural diversity and bioactivity in modern chemistry. Its triazole and quinazoline rings offer a versatile scaffold for further derivatization, aligning with trends in fragment-based drug design. As research progresses, CAS No. 893273-03-5 may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.

Environmental and regulatory considerations also play a role in its study. The compound's biodegradability and ecotoxicological profile are under evaluation to ensure compliance with green chemistry principles. Such assessments are vital given the increasing emphasis on sustainable pharmaceutical synthesis in global health initiatives.

In summary, 3-(4-methylbenzenesulfonyl)-N-(3,4,5-trimethoxyphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its multifaceted properties continue to inspire interdisciplinary research, addressing both fundamental scientific questions and unmet medical needs.